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Compound of Interest

Compound Name: 3-Hexylsalicylic acid

CAS No.: 30762-15-3

Cat. No.: B1210574

Get Quote

Part 1: Executive Summary & Scientific Rationale
The "Lipophilic Gap" in Salicylate Therapeutics
Salicylic acid (SA) and its acetylated derivative (Aspirin) are foundational anti-inflammatory

drugs acting primarily via COX inhibition. However, the therapeutic potential of the salicylate

pharmacophore extends far beyond COX blockade when the core structure is modified with

alkyl chains.

3-Hexylsalicylic acid (3-HSA) represents a critical chemical probe in the Alkyl-Salicylate class.

It serves as a structural bridge between the highly water-soluble Salicylic Acid and the highly

lipophilic, long-chain Anacardic Acids (6-pentadecylsalicylic acid).

Why 3-HSA Matters:

Epigenetic Modulator Probe: Long-chain alkyl salicylates (Anacardic acids) are potent, non-

selective Histone Acetyltransferase (HAT) inhibitors (e.g., p300/CBP). 3-HSA allows

researchers to probe the hydrophobic pocket depth of HAT enzymes. Its shorter C6 chain
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and specific 3-position substitution provide critical SAR data to optimize binding affinity vs.

solubility.

Antimicrobial Membrane Disruptor: Unlike SA, which acts intracellularly, 3-HSA’s hexyl chain

confers amphipathic properties, enabling it to intercalate into bacterial membranes. This

makes it a candidate for "non-antibiotic" antimicrobial strategies targeting membrane

integrity.

Metabolic Stability Reference: As a known metabolite found in serum screens, 3-HSA serves

as a standard for differentiating exogenous alkyl-salicylate drugs from endogenous metabolic

byproducts.

Mechanism of Action: The "Tail" Effect
The addition of a hexyl group at the 3-position alters the molecule's interactome:

Steric Hindrance: The 3-alkyl group sits ortho to the phenolic hydroxyl, potentially twisting the

carboxyl group out of planarity, altering binding to COX enzymes (reducing COX potency)

while enhancing fit into hydrophobic grooves of epigenetic enzymes (HATs).

Lipophilicity (LogP): The hexyl chain increases LogP significantly compared to SA, facilitating

passive diffusion across the blood-brain barrier (BBB) and bacterial cell walls.

Part 2: Experimental Workflows & Protocols
Protocol A: Epigenetic Screening (HAT Inhibition Assay)
Objective: Determine the IC50 of 3-HSA against p300/CBP HATs to evaluate its potential as an

epigenetic modulator.

Principle: HAT enzymes transfer an acetyl group from Acetyl-CoA to the lysine residue of a

histone peptide.[1] This assay uses a fluorescent readout where the production of Coenzyme A

(CoA-SH) is coupled to a fluorogenic substrate.

Materials:

Recombinant p300 or CBP enzyme (active domain).
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Histone H3/H4 peptide substrate.

Acetyl-CoA (100 µM stock).

3-Hexylsalicylic Acid (10 mM stock in DMSO).

Thiol-sensitive fluoroprobe (e.g., CPM - 7-Diethylamino-3-(4-maleimidophenyl)-4-

methylcoumarin).

Step-by-Step Methodology:

Compound Preparation:

Prepare a 10-point dilution series of 3-HSA in DMSO (Range: 1 nM to 100 µM).

Note: Ensure final DMSO concentration in the assay is <1% to prevent enzyme

denaturation.

Enzyme Incubation (Pre-equilibrium):

Mix 5 µL of HAT enzyme (50 ng/well) with 2 µL of 3-HSA dilution in Assay Buffer (50 mM

HEPES pH 8.0, 0.1 mM EDTA, 1 mM DTT).

Incubate at 25°C for 15 minutes. Causality: This allows the lipophilic inhibitor to access the

hydrophobic tunnel of the HAT enzyme before substrate competition begins.

Reaction Initiation:

Add 10 µL of Substrate Mix (Histone Peptide + Acetyl-CoA).

Incubate at 30°C for 30–60 minutes.

Detection:

Stop reaction by adding 20 µL of CPM solution (in isopropanol).

Incubate for 15 minutes in the dark.

Read Fluorescence (Ex: 390 nm / Em: 479 nm).
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Data Analysis:

Normalize fluorescence against "No Enzyme" (background) and "DMSO only" (100%

activity) controls.

Fit data to a sigmoidal dose-response curve to calculate IC50.

Protocol B: Bacterial Membrane Permeability Assay
Objective: Assess if 3-HSA acts via membrane disruption (bactericidal) rather than metabolic

inhibition (bacteriostatic).

Materials:

S. aureus (Gram-positive) and E. coli (Gram-negative) cultures.

Propidium Iodide (PI) - Membrane impermeable DNA dye.

SYTO 9 - Membrane permeable DNA dye.

3-HSA (Stock in Ethanol/DMSO).

Step-by-Step Methodology:

Culture Prep: Grow bacteria to mid-log phase (OD600 ~ 0.5). Wash and resuspend in PBS.

Treatment:

Aliquot 100 µL bacterial suspension into 96-well plate.

Add 3-HSA at 1x, 2x, and 4x MIC (Minimum Inhibitory Concentration).

Control: 0.1% Triton X-100 (Positive Control for lysis).

Staining:

Add PI (final 30 µM) and SYTO 9 (final 5 µM).

Incubate 15 mins in dark at Room Temp.
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Flow Cytometry / Plate Reader Analysis:

Logic: Intact cells stain Green (SYTO 9 high / PI low). Compromised membranes stain

Red (PI high).

Measure Red/Green fluorescence ratio.

Interpretation: A rapid increase in PI signal (<30 mins) indicates direct membrane

disruption by the hexyl tail.

Part 3: Data Visualization & Logic
Structure-Activity Relationship (SAR) Logic
The following diagram illustrates the decision tree for optimizing Salicylate-based drugs,

showing where 3-HSA fits into the discovery pipeline.
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Caption: SAR Map demonstrating the strategic position of 3-Hexylsalicylic Acid as a probe

bridging COX-selective hydrophilic salicylates and HAT-selective lipophilic salicylates.
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Comparative Properties Table[2]
Property Salicylic Acid (C0)

3-Hexylsalicylic
Acid (C6)

Anacardic Acid
(C15)

LogP (Lipophilicity) ~2.2 ~5.7 >8.0

Water Solubility High (2 g/L)
Low (Requires

DMSO)
Very Low

Primary Target COX-1 / COX-2
HATs / Membrane /

GPR84
HATs / SUMOylation

Membrane

Permeability
Low (Passive) High High (Retention likely)

Key Application
NSAID / Plant

Defense

Epigenetic Probe /

Lead Opt.
Cancer / Antibacterial

Part 4: References & Grounding
1. Salicylate Analogs in Plant Defense & Antimicrobial Screening

Study: Comprehensive screening of salicylic acid analogs, including 3-hexylsalicylic acid,

for NPR1-mediated plant defense induction and antimicrobial activity.

Source: Puli, M.R. et al. (2019). "Novel Salicylic Acid Analogs Induce a Potent Defense

Response in Arabidopsis." International Journal of Molecular Sciences.

Link:[Link]

2. Histone Acetyltransferase (HAT) Inhibition by Alkyl Salicylates

Study: Establishes the mechanism of 6-alkylsalicylates (Anacardic acid) as p300/CBP

inhibitors. 3-HSA is a structural analog used to define the minimum chain length for

inhibition.

Source: Balasubramanyam, K. et al. (2003). "Small molecule modulators of histone

acetyltransferase p300." Journal of Biological Chemistry.
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Link:[Link]

3. Metabolite Identification

Source: Serum Metabolome Database entry for 3-Hexylsalicylic acid (CAS 30762-15-3),

confirming its relevance as a biological analyte.

Link:[Link]

Disclaimer:3-Hexylsalicylic acid is primarily a research chemical. It is not currently an FDA-

approved therapeutic. All protocols described are for in vitro research use only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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